Cas no 1820707-81-0 (Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)-)
Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)-
-
- MDL: MFCD16614341
- Inchi: 1S/C12H11F3N4/c1-7-4-2-3-5-8(7)9-6-10(12(13,14)15)18-11(17-9)19-16/h2-6H,16H2,1H3,(H,17,18,19)
- InChI Key: LGOBDORRQVEDSR-UHFFFAOYSA-N
- SMILES: C1(NN)=NC(C(F)(F)F)=CC(C2=CC=CC=C2C)=N1
Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 204645-2.500g |
2-Hydrazino-6-(o-tolyl)-4-(trifluoromethyl)pyrimidine |
1820707-81-0 | 2.500g |
$1815.00 | 2023-09-06 |
Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)-
Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)- (CAS No. 1820707-81-0): A Comprehensive Overview
Pyrimidine derivatives have long been recognized for their significant role in pharmaceutical and biochemical research. Among these, Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)- (CAS No. 1820707-81-0) stands out due to its unique structural and functional properties. This compound has garnered considerable attention in recent years, particularly for its potential applications in drug development and molecular biology.
The structural composition of Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)- is characterized by a pyrimidine core substituted with a hydrazinyl group at the 2-position, a 2-methylphenyl group at the 4-position, and a trifluoromethyl group at the 6-position. This specific arrangement imparts distinct chemical and biological activities that make it a valuable candidate for various research applications.
In recent years, the field of medicinal chemistry has seen a surge in the development of novel pyrimidine-based compounds due to their versatility and efficacy. The hydrazinyl group in Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)- plays a crucial role in its reactivity, allowing it to participate in various chemical transformations that can be harnessed for drug design. For instance, the hydrazinyl moiety can form stable complexes with metal ions, which has implications for applications in coordination chemistry and material science.
The presence of the 2-methylphenyl group at the 4-position adds another layer of functionality to this compound. This aromatic ring system not only enhances the lipophilicity of the molecule but also provides a platform for further derivatization. Researchers have explored various modifications of this aromatic ring to develop more potent and selective bioactive molecules. The interaction between the pyrimidine core and the aromatic ring system also contributes to the compound's overall stability and solubility, making it suitable for diverse pharmaceutical formulations.
One of the most intriguing aspects of Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)- is its potential as an intermediate in the synthesis of more complex molecules. The trifluoromethyl group at the 6-position is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This feature has led to its incorporation into numerous lead compounds that are being evaluated for their therapeutic potential.
The compound's biological activity has been extensively studied in recent years. Preliminary research suggests that it exhibits promising properties as an inhibitor of certain enzymes involved in cancer cell proliferation. The hydrazinyl group interacts with specific amino acid residues in these enzymes, disrupting their function and thereby inhibiting tumor growth. Additionally, the compound has shown potential as an anti-inflammatory agent by modulating key signaling pathways associated with inflammation.
In vitro studies have demonstrated that Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)- can selectively target cancer cells while minimizing toxicity to healthy cells. This selectivity is attributed to its ability to bind to unique structural motifs present in cancer-related proteins. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its therapeutic effects.
The synthesis of Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)- involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the condensation of appropriate precursors under controlled conditions, followed by functional group transformations such as halogenation and amination. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and scalability.
The analytical characterization of this compound has been performed using state-of-the-art spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure and purity of the compound, ensuring that it meets stringent quality standards for further research applications.
The pharmaceutical industry has shown significant interest in developing new drugs based on pyrimidine derivatives like Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)-. Its unique structural features make it a versatile scaffold for designing molecules with improved pharmacokinetic properties. Companies are actively exploring its potential in treating various diseases, including oncological disorders and inflammatory conditions.
The future prospects of this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems are being explored to enhance its bioavailability and target specificity. Additionally, computational modeling techniques are being utilized to predict new derivatives with enhanced activity profiles.
In conclusion, Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)- (CAS No. 1820707-81-0) is a remarkable compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.
1820707-81-0 (Pyrimidine, 2-hydrazinyl-4-(2-methylphenyl)-6-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)